Cas no 393817-61-3 (ethyl 2-(2-{4-(2,3-dimethylphenyl)-5-{(furan-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-ylsulfanyl}propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

ethyl 2-(2-{4-(2,3-dimethylphenyl)-5-{(furan-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-ylsulfanyl}propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate structure
393817-61-3 structure
Product Name:ethyl 2-(2-{4-(2,3-dimethylphenyl)-5-{(furan-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-ylsulfanyl}propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
CAS No:393817-61-3
MF:C29H31N5O5S2
MW:593.716943979263
CID:6061532
PubChem ID:4086938
Update Time:2023-12-13

ethyl 2-(2-{4-(2,3-dimethylphenyl)-5-{(furan-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-ylsulfanyl}propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-{4-(2,3-dimethylphenyl)-5-{(furan-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-ylsulfanyl}propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
    • ethyl 2-(2-((4-(2,3-dimethylphenyl)-5-((furan-2-carboxamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
    • 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 2-[[2-[[4-(2,3-dimethylphenyl)-5-[[(2-furanylcarbonyl)amino]methyl]-4H-1,2,4-triazol-3-yl]thio]-1-oxopropyl]amino]-5,6-dihydro-, ethyl ester
    • ethyl 2-[2-[[4-(2,3-dimethylphenyl)-5-[(furan-2-carbonylamino)methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
    • 393817-61-3
    • AKOS024579546
    • F0520-3342
    • Oprea1_169734
    • ethyl 2-(2-{[4-(2,3-dimethylphenyl)-5-{[(furan-2-yl)formamido]methyl}-4H-1,2,4-triazol-3-yl]sulfanyl}propanamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
    • Inchi: 1S/C29H31N5O5S2/c1-5-38-28(37)24-19-10-7-13-22(19)41-27(24)31-25(35)18(4)40-29-33-32-23(15-30-26(36)21-12-8-14-39-21)34(29)20-11-6-9-16(2)17(20)3/h6,8-9,11-12,14,18H,5,7,10,13,15H2,1-4H3,(H,30,36)(H,31,35)
    • InChI Key: POVYLLBHVXMGIT-UHFFFAOYSA-N
    • SMILES: C12CCCC=1C(C(OCC)=O)=C(NC(=O)C(SC1N(C3=CC=CC(C)=C3C)C(CNC(C3=CC=CO3)=O)=NN=1)C)S2

Computed Properties

  • Exact Mass: 593.17666145g/mol
  • Monoisotopic Mass: 593.17666145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 945
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 182Ų

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • pka: 12.36±0.46(Predicted)

ethyl 2-(2-{4-(2,3-dimethylphenyl)-5-{(furan-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-ylsulfanyl}propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Pricemore >>

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ethyl 2-(2-{4-(2,3-dimethylphenyl)-5-{(furan-2-yl)formamidomethyl}-4H-1,2,4-triazol-3-ylsulfanyl}propanamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Related Literature

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